Cas no 647-84-7 (1-Hexanol, 4,4,5,5,6,6,6-heptafluoro-2-iodo-)

• Product Name: 1-Hexanol, 4,4,5,5,6,6,6-heptafluoro-2-iodo-
• CAS No: 647-84-7
• MF: C₆H₆F₇IO
• MW: 354.004539012909
• CID: 416545
• PubChem ID: 15019971
• Update Time: 2025-10-29

1-Hexanol, 4,4,5,5,6,6,6-heptafluoro-2-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 4,4,5,5,6,6,6-heptafluoro-2-iodo-
• 4,4,5,5,6,6,6-heptafluoro-2-iodohexan-1-ol
• 2-iodo-4,4,5,5,6,6,6-heptafluorohexan-1-ol
• DTXSID00567047
• NS00108820
• 647-84-7
• AKOS007930587
• 2-Iodo-1H,1H,2H,3H,3H-Heptafluorohexan-1-ol

• Inchi： 1S/C6H6F7IO/c7-4(8,1-3(14)2-15)5(9,10)6(11,12)13/h3,15H,1-2H2
• InChI Key： ITASBCIXGRCUAD-UHFFFAOYSA-N
• SMILES： IC(CO)CC(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 353.93516g/mol
• Monoisotopic Mass: 353.93516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.939
• Boiling Point: 165.2°C at 760 mmHg
• Flash Point: 53.7°C
• Refractive Index: 1.411

Additional information on 1-Hexanol, 4,4,5,5,6,6,6-heptafluoro-2-iodo-

Comprehensive Guide to 1-Hexanol, 4,4,5,5,6,6,6-heptafluoro-2-iodo- (CAS No. 647-84-7): Properties, Applications, and Market Insights

1-Hexanol, 4,4,5,5,6,6,6-heptafluoro-2-iodo- (CAS No. 647-84-7) is a fluorinated organic compound with a unique molecular structure that combines a hexanol backbone with heptafluoro and iodo substituents. This compound is gaining attention in specialized chemical applications due to its distinct properties, including high thermal stability and reactivity. Researchers and industry professionals are increasingly interested in fluorinated iodinated compounds like this for their potential in advanced material science and pharmaceutical intermediates.

The chemical formula of 1-Hexanol, 4,4,5,5,6,6,6-heptafluoro-2-iodo- reflects its complex structure, featuring both fluorine and iodine atoms. These halogens contribute to the compound's electrophilic character, making it valuable in nucleophilic substitution reactions. Recent studies highlight its role in the synthesis of fluorinated building blocks, which are crucial in developing new agrochemicals and liquid crystal materials. The presence of the iodo group also opens possibilities for cross-coupling reactions in medicinal chemistry.

One of the most searched questions about CAS 647-84-7 relates to its solubility profile. This compound exhibits moderate solubility in common organic solvents like dichloromethane and THF but shows limited solubility in water due to its lipophilic nature. This property makes it particularly useful in phase-transfer catalysis systems. Current research trends focus on optimizing its purification methods, as the heptafluoro moiety presents unique challenges in chromatographic separation techniques.

From an industrial perspective, 4,4,5,5,6,6,6-heptafluoro-2-iodo-1-hexanol has shown promise in the development of specialty polymers. Its ability to introduce both fluorine and iodine functionalities makes it a versatile monomer for creating materials with enhanced weather resistance and dielectric properties. Manufacturers are particularly interested in its potential for high-performance coatings that require exceptional chemical inertness, a topic frequently searched in material science forums.

The synthesis of 1-Hexanol, 4,4,5,5,6,6,6-heptafluoro-2-iodo- typically involves multi-step halogenation processes. Recent patent literature reveals improved methods for its production, addressing the growing demand for high-purity fluorinated intermediates. Analytical characterization of this compound often employs advanced techniques like 19F NMR spectroscopy and mass spectrometry, which provide detailed information about its molecular structure and purity - topics frequently discussed in analytical chemistry circles.

Environmental considerations surrounding fluorinated iodinated compounds have become a hot topic in green chemistry discussions. While 647-84-7 is not classified as acutely toxic, its environmental persistence warrants careful handling and disposal. Researchers are actively investigating biodegradable alternatives and recovery methods for such compounds, responding to increasing regulatory pressures and sustainability concerns in the chemical industry.

In the pharmaceutical sector, derivatives of 1-Hexanol, 4,4,5,5,6,6,6-heptafluoro-2-iodo- are being explored for their potential bioactivity. The combination of fluorine and iodine in the molecular structure may offer unique interactions with biological targets, though this remains an area of active investigation. Drug discovery teams are particularly interested in its application for developing PET imaging agents, given the radioactive potential of iodine isotopes.

The global market for specialty fluorinated compounds like 4,4,5,5,6,6,6-heptafluoro-2-iodohexan-1-ol is experiencing steady growth, driven by demand from the electronics and advanced materials sectors. Market analysts frequently search for data on production capacity and regional suppliers of such niche chemicals. Current price trends reflect the compound's specialized nature and the technical challenges associated with its synthesis at commercial scales.

Storage and handling recommendations for CAS 647-84-7 emphasize protection from light and moisture, as the iodo group can be sensitive to photolytic decomposition. Material safety data sheets typically recommend amber glass containers and inert atmosphere storage for long-term preservation. These practical considerations are common search queries among laboratory technicians and procurement specialists working with halogenated compounds.

Future research directions for 1-Hexanol, 4,4,5,5,6,6,6-heptafluoro-2-iodo- include exploring its catalytic applications and developing more sustainable synthetic routes. The compound's unique combination of fluorine and iodine substituents continues to inspire innovation across multiple chemistry disciplines, making it a subject of ongoing scientific interest and industrial relevance.